Cas no 1807940-25-5 ([(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine;hydrochloride)
[(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-Furanmethanamine, tetrahydro-2-phenyl-, hydrochloride (1:1), (2S,3R)-
- [(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine;hydrochloride
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- Inchi: 1S/C11H15NO.ClH/c12-8-10-6-7-13-11(10)9-4-2-1-3-5-9;/h1-5,10-11H,6-8,12H2;1H/t10-,11-;/m1./s1
- InChI Key: IFJZRGAXJZZOHL-NDXYWBNTSA-N
- SMILES: C([C@H]1CCO[C@@H]1C1C=CC=CC=1)N.Cl
[(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-177664-0.05g |
[(2S,3R)-2-phenyloxolan-3-yl]methanamine hydrochloride |
1807940-25-5 | 0.05g |
$660.0 | 2023-09-20 | ||
| Enamine | EN300-177664-0.1g |
[(2S,3R)-2-phenyloxolan-3-yl]methanamine hydrochloride |
1807940-25-5 | 0.1g |
$691.0 | 2023-09-20 | ||
| Enamine | EN300-177664-0.25g |
[(2S,3R)-2-phenyloxolan-3-yl]methanamine hydrochloride |
1807940-25-5 | 0.25g |
$723.0 | 2023-09-20 | ||
| Enamine | EN300-177664-0.5g |
[(2S,3R)-2-phenyloxolan-3-yl]methanamine hydrochloride |
1807940-25-5 | 0.5g |
$754.0 | 2023-09-20 | ||
| Enamine | EN300-177664-1.0g |
[(2S,3R)-2-phenyloxolan-3-yl]methanamine hydrochloride |
1807940-25-5 | 1g |
$785.0 | 2023-06-08 | ||
| Enamine | EN300-177664-2.5g |
[(2S,3R)-2-phenyloxolan-3-yl]methanamine hydrochloride |
1807940-25-5 | 2.5g |
$1539.0 | 2023-09-20 | ||
| Enamine | EN300-177664-5.0g |
[(2S,3R)-2-phenyloxolan-3-yl]methanamine hydrochloride |
1807940-25-5 | 5g |
$2277.0 | 2023-06-08 | ||
| Enamine | EN300-177664-10.0g |
[(2S,3R)-2-phenyloxolan-3-yl]methanamine hydrochloride |
1807940-25-5 | 10g |
$3376.0 | 2023-06-08 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN7140-1-100MG |
[(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine;hydrochloride |
1807940-25-5 | 95% | 100MG |
¥ 851.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN7140-1-250MG |
[(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine;hydrochloride |
1807940-25-5 | 95% | 250MG |
¥ 1,359.00 | 2023-04-14 |
[(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine;hydrochloride Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on [(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine;hydrochloride
Introduction to [(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride (CAS No. 1807940-25-5)
[(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride (CAS No. 1807940-25-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and is characterized by its chiral centers, which play a crucial role in its biological activity and selectivity.
The molecular structure of [(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride consists of a tetrahydrofuran ring with a phenyl substituent and an amino group attached to the chiral carbon atoms. The presence of these chiral centers imparts enantiomeric purity, which is essential for many pharmaceutical applications where enantiomeric selectivity is critical for efficacy and safety.
Recent studies have highlighted the potential of [(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride in various therapeutic areas. One notable application is in the development of novel analgesics. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent analgesic properties, particularly in models of neuropathic pain. The mechanism of action involves interaction with specific receptors in the central nervous system, offering a promising alternative to existing pain management options.
In addition to its analgesic potential, [(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride has shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry (2020) reported that this compound can modulate key signaling pathways involved in neuroprotection and neuroregeneration. Specifically, it was found to enhance the expression of neurotrophic factors and reduce oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.
The synthesis of [(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride has been optimized through various methodologies to ensure high yields and enantiomeric purity. One common approach involves asymmetric hydrogenation followed by selective functional group manipulation. This synthetic route has been detailed in several peer-reviewed articles, providing a robust foundation for large-scale production and further pharmaceutical development.
Clinical trials involving [(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown favorable pharmacokinetic profiles and minimal adverse effects, paving the way for more advanced clinical studies. These trials are expected to provide valuable insights into the compound's therapeutic potential and guide its future development as a viable pharmaceutical agent.
In conclusion, [(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride (CAS No. 1807940-25-5) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activity. Ongoing research continues to uncover new avenues for its use in medicine, underscoring its significance in the field of medicinal chemistry and pharmaceutical science.
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